Cas no 95863-98-2 (2-Butenoic acid,3-methyl-2-[[(phenylmethoxy)carbonyl]amino]-)
![2-Butenoic acid,3-methyl-2-[[(phenylmethoxy)carbonyl]amino]- structure](https://ossimg.kuujia.com/scimg/96000/95863-98-2x500.png)
95863-98-2 structure
Product Name:2-Butenoic acid,3-methyl-2-[[(phenylmethoxy)carbonyl]amino]-
CAS No:95863-98-2
MF:C13H15NO4
MW:249.262503862381
CID:799875
PubChem ID:11075836
Update Time:2025-04-19
2-Butenoic acid,3-methyl-2-[[(phenylmethoxy)carbonyl]amino]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid,3-methyl-2-[[(phenylmethoxy)carbonyl]amino]-
- Z-DEHYDROVAL-OH
- 2-(3-{[(benzyloxy)carbonyl]amino}propanamido)acetic acid
- 95863-98-2
-
- Inchi： 1S/C13H15NO4/c1-9(2)11(12(15)16)14-13(17)18-8-10-6-4-3-5-7-10/h3-7H,8H2,1-2H3,(H,14,17)(H,15,16)
- InChI Key： NVFPPWRBEZLYMI-UHFFFAOYSA-N
- SMILES： O(C(N/C(/C(=O)O)=C(\C)/C)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 249.10000
- Monoisotopic Mass: 249.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- PSA: 75.63000
- LogP: 2.68220
2-Butenoic acid,3-methyl-2-[[(phenylmethoxy)carbonyl]amino]- Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-Butenoic acid,3-methyl-2-[[(phenylmethoxy)carbonyl]amino]- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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